2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline

• IUPAC Name: 2-[4-(2,5-dimethylphenyl)piperazin-1-yl]-4-methyl-8-methylsulfanylquinoline
• InChI: InChI=1S/C23H27N3S/c1-16-8-9-17(2)20(14-16)25-10-12-26(13-11-25)22-15-18(3)19-6-5-7-21(27-4)23(19)24-22/h5-9,14-15H,10-13H2,1-4H3
• InChI Key: RFCDTZGMSDEUMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC4=C(C=CC=C4SC)C(=C3)C
• Molecular Formula: C23H27N3S
• Molecular Weight: 377.5 g/mol

Description

2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline, also known as DMQX, is a synthetic compound that belongs to the family of quinolines. It is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in various physiological and pathological processes in the central nervous system (CNS). DMQX has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline acts as a potent antagonist of the NMDA receptor, which is involved in various physiological and pathological processes in the CNS. The NMDA receptor is a glutamate-gated ion channel that plays a critical role in synaptic plasticity and learning and memory. 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline binds to the glycine-binding site of the NMDA receptor and blocks the ion channel, thereby inhibiting the excitatory neurotransmission mediated by the NMDA receptor.
Biochemical and Physiological Effects:
2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the threshold for seizure induction, reduce the severity of seizures, and increase the latency to onset of seizures. 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has also been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has also been shown to have antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has several advantages as a tool in neuroscience research. It is a potent and selective antagonist of the NMDA receptor, which allows for the precise modulation of NMDA receptor function in experimental settings. 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline is also relatively stable and can be administered systemically or locally. However, there are also limitations to the use of 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline in lab experiments. Its pharmacokinetic properties may vary depending on the route of administration, and its effects may be influenced by other neurotransmitter systems.

Future Directions

There are several future directions for the study of 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline and its potential therapeutic applications. One area of research is the development of more selective NMDA receptor antagonists that can target specific subtypes of the NMDA receptor. Another area of research is the investigation of the potential use of 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline in combination with other drugs for the treatment of various neurological and psychiatric disorders. Additionally, the development of new animal models that can better mimic human neurological and psychiatric disorders may help to further elucidate the potential therapeutic applications of 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline.

Synthesis Methods

2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline can be synthesized using various methods, including the Pictet-Spengler reaction, which involves the condensation of 2,5-dimethylphenyl-1,2,3,6-tetrahydropyridine with 4-methyl-8-methoxyquinoline-3-carboxaldehyde in the presence of a catalyst. Another method involves the condensation of 2,5-dimethylphenylpiperazine with 4-methyl-8-methoxyquinoline-3-carboxylic acid in the presence of a dehydrating agent.

Scientific Research Applications

2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including epilepsy, schizophrenia, depression, and anxiety. It has been shown to have anticonvulsant, antidepressant, anxiolytic, and antipsychotic effects in animal models. 2-[4-(2,5-dimethylphenyl)-1-piperazinyl]-4-methyl-8-(methylthio)quinoline has also been studied for its potential use as a tool in neuroscience research, particularly in the study of the NMDA receptor and its role in synaptic plasticity and learning and memory.